N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide

• IUPAC Name: N-[3-[(2,4-difluorophenyl)carbamoylamino]phenyl]acetamide
• InChI: InChI=1S/C15H13F2N3O2/c1-9(21)18-11-3-2-4-12(8-11)19-15(22)20-14-6-5-10(16)7-13(14)17/h2-8H,1H3,(H,18,21)(H2,19,20,22)
• InChI Key: FIACFTDVHOVICL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H13F2N3O2
• Molecular Weight: 305.28 g/mol

Description

N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide, also known as DAA-1106, is a small molecule drug that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as benzamide derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide is not fully understood, but it is believed to act on multiple targets in the body. It has been shown to bind to the peripheral benzodiazepine receptor (PBR), a protein that is found in high concentrations in the brain and immune cells. Binding to PBR has been shown to modulate immune responses, reduce inflammation, and protect against neurodegeneration. N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, protect against neurodegeneration, and inhibit tumor growth. It has also been shown to modulate the immune system and reduce pain in animal models. These effects are believed to be mediated through the binding of N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide to PBR and the inhibition of COX-2 activity.

Advantages and Limitations for Lab Experiments

N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified, making it suitable for large-scale production. It has also been extensively studied in preclinical models, making it a well-characterized compound. However, there are also limitations to its use in lab experiments. N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has poor solubility in water, which can make it difficult to administer in vivo. It also has relatively low potency compared to other drugs, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide. One potential application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to protect against neurodegeneration in animal models, and further studies are needed to determine its potential therapeutic value in humans. Another potential application is in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to possess anti-inflammatory properties, and further studies are needed to determine its effectiveness in treating these diseases. Finally, N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has also been shown to inhibit tumor growth in animal models, and further studies are needed to determine its potential as an anticancer agent.

Synthesis Methods

The synthesis of N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide involves several steps, including the reaction of 2,4-difluoroaniline with p-nitrobenzoyl chloride to form the corresponding nitrobenzamide intermediate. This intermediate is then reduced to the corresponding amine using sodium dithionite and subsequently reacted with 3-aminophenylacetic acid to yield N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide. The synthesis method has been optimized to produce high yields of pure N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide, making it suitable for large-scale production.

Scientific Research Applications

N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including neurodegenerative disorders, inflammatory diseases, and cancer. In preclinical studies, N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to possess anti-inflammatory, neuroprotective, and analgesic properties. It has also been shown to modulate the immune system and inhibit tumor growth in animal models. These findings have led to the development of N-[3-({[(2,4-difluorophenyl)amino]carbonyl}amino)phenyl]acetamide as a potential therapeutic agent for various diseases.